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Compound of Interest

Compound Name: Antimony hydroxide

Cat. No.: B1258205

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of antimony hydroxide, focusing on
its chemical and physical properties, synthesis, and analysis. It is designed to be a valuable
resource for professionals in research and development.

Introduction

Antimony hydroxide, primarily referring to antimony(lll) hydroxide with the chemical formula
Sb(OH)s, is an inorganic compound. In aqueous solutions, it exists as the neutral molecule
Sb(OH)s and is sometimes referred to as antimonous acid.[1] It is a white solid that is generally
considered unstable, readily dehydrating to form antimony trioxide (Sb203).[2] This instability
means that specific physical properties like melting and boiling points are not well-defined.
Antimony hydroxide is amphoteric, meaning it can react with both acids and bases.[1] Its
compounds have various industrial applications, including as flame retardants and catalysts.[2]

Chemical and Physical Properties

Due to its inherent instability, quantitative physical data for antimony(lIl) hydroxide is scarce.
The compound tends to decompose upon heating. For instance, the related compound
antimony(lll) oxide hydroxide nitrate begins to decompose at approximately 175°C.[3][4]

Table 1. General Properties of Antimony(lll) Hydroxide
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Property Value Reference
CAS Number 39349-74-1 [1][21[5]
Chemical Formula HsO03Sb or Sb(OH)s [1][5]
Molecular Weight 172.78 g/mol [1][5]
Appearance Typically a white solid [1]

IUPAC Name Antimony(3+) trihydroxide [5]

Table 2: Computed Properties of Antimony(lll) Hydroxide

Property Value Reference
Hydrogen Bond Donor Count 3 [1]
Hydrogen Bond Acceptor

ydrog p 3 [1]
Count
Topological Polar Surface Area 3 A2 [1]

Synthesis of Antimony(lll) Hydroxide

Antimony(lIl) hydroxide is typically synthesized through precipitation or hydrolysis.

Experimental Protocol: Precipitation from Antimony(lll)
Chloride

This protocol describes the synthesis of antimony(lll) hydroxide by the precipitation of an
antimony(lll) salt with a base.

Materials:
o Antimony(lll) chloride (SbCls)
o Ammonium hydroxide (NH4OH) solution (e.g., 2 M)

o Deionized water
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Beakers

Magnetic stirrer and stir bar

Buchner funnel and filter paper

Drying oven
Procedure:

e Prepare a solution of antimony(lll) chloride in a minimal amount of dilute hydrochloric acid to
prevent premature hydrolysis.

e In a separate beaker, place the ammonium hydroxide solution.

o While vigorously stirring the ammonium hydroxide solution, slowly add the antimony(lIl)
chloride solution dropwise. A white precipitate of antimony(lll) hydroxide will form
immediately. The reaction is: Sb3*(aq) + 3NHs(aq) + 3H20(l) — Sb(OH)s(s) + 3NHa*(aq).[1]

» Continue stirring for 30 minutes to ensure complete precipitation.
o Collect the precipitate by vacuum filtration using a Buchner funnel and filter paper.
e Wash the precipitate several times with deionized water to remove any unreacted salts.

» Dry the resulting white solid in a low-temperature oven (e.g., 60°C) to avoid dehydration to
antimony trioxide.
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Synthesis of Antimony(III) Hydroxide via Precipitation
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Caption: Workflow for the synthesis of antimony(lll) hydroxide by precipitation.

Analysis of Antimony Compounds
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A variety of analytical techniques can be used for the qualitative and quantitative analysis of
antimony.

Experimental Protocol: Quantitative Analysis by Atomic
Absorption Spectrometry (AAS)

This protocol outlines a general procedure for determining the antimony content in a sample
using Graphite Furnace Atomic Absorption Spectrometry (GF-AAS), which is suitable for trace-
level analysis.

Materials and Instrumentation:

Graphite Furnace Atomic Absorption Spectrometer

Antimony standard solution (1000 mg/L)

Nitric acid (HNOs), trace metal grade

Deionized water

Sample containing antimony
Procedure:

o Sample Preparation: Digest the solid sample containing antimony hydroxide in a suitable
acid mixture (e.g., nitric acid and hydrochloric acid) to bring the antimony into solution. Dilute
the resulting solution with deionized water to a concentration within the working range of the
instrument.

o Standard Preparation: Prepare a series of calibration standards by diluting the stock
antimony standard solution with a dilute nitric acid solution (e.g., 2% v/v). The concentration
range should bracket the expected concentration of the sample.

 Instrument Setup: Set up the GF-AAS according to the manufacturer's instructions for
antimony analysis. This includes selecting the appropriate wavelength (typically 217.6 nm),
slit width, and temperature program for drying, pyrolysis, atomization, and cleaning.
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e Analysis: Analyze the blank, standards, and samples. The instrument will measure the
absorbance of each solution.

e Quantification: Construct a calibration curve by plotting the absorbance of the standards
against their known concentrations. Determine the concentration of antimony in the sample
solution from the calibration curve. Calculate the original concentration of antimony in the
solid sample based on the dilution factor.

Quantitative Analysis of Antimony by GF-AAS
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Caption: Workflow for the quantitative analysis of antimony using GF-AAS.

Toxicology and Signaling Pathways

Antimony and its compounds are known to be toxic. Exposure can occur through inhalation,
ingestion, or skin contact.[6] The trivalent form of antimony, Sb(lll), is generally considered to
be more toxic than the pentavalent form, Sb(V).[7]
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Recent studies have begun to elucidate the molecular mechanisms of antimony-induced
toxicity. For example, in pancreatic islet 3-cells, antimony exposure has been shown to induce
apoptosis through the activation of the c-Jun N-terminal kinase (JNK) signaling pathway, which
is triggered by oxidative stress.[8] This pathway involves the generation of reactive oxygen
species (ROS), which in turn activates JNK. Activated JNK then promotes both mitochondria-
dependent and endoplasmic reticulum (ER) stress-triggered apoptosis.[8]
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Caption: Antimony-induced apoptotic signaling pathway in pancreatic islet B-cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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